Cas no 1251609-30-9 (2-(4-methoxyphenyl)methyl-5-methyl-7-(2-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one)

• Product Name: 2-(4-methoxyphenyl)methyl-5-methyl-7-(2-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• CAS No: 1251609-30-9
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6185452
• PubChem ID: 49667202
• Update Time: 2024-01-13

2-(4-methoxyphenyl)methyl-5-methyl-7-(2-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)methyl-5-methyl-7-(2-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• 2-[(4-methoxyphenyl)methyl]-5-methyl-7-(2-methylanilino)-[1,2,4]triazolo[4,3-a]pyrimidin-3-one
• 2-[(4-methoxyphenyl)methyl]-5-methyl-7-[(2-methylphenyl)amino]-2H,3H-[1,2,4]triazolo[4,3-a]pyrimidin-3-one
• AKOS021946595
• F3406-9628
• 1251609-30-9
• 2-(4-methoxybenzyl)-5-methyl-7-(2-toluidino)[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one
• 2-(4-methoxybenzyl)-5-methyl-7-(o-tolylamino)-[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one

• Inchi： 1S/C21H21N5O2/c1-14-6-4-5-7-18(14)22-19-12-15(2)26-20(23-19)24-25(21(26)27)13-16-8-10-17(28-3)11-9-16/h4-12H,13H2,1-3H3,(H,22,23,24)
• InChI Key： MCOJHMCHRPARMD-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC(=CC=2)OC)N=C2N=C(C=C(C)N21)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 375.17
• Monoisotopic Mass: 375.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5A^2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines